Cas no 162148-48-3 (tert-butyl 2-[7-(2-tert-butoxy-2-oxo-ethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate)

• Product Name: tert-butyl 2-[7-(2-tert-butoxy-2-oxo-ethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
• CAS No: 162148-48-3
• MF: C₂₀H₄₀N₄O₄
• MW: 400.556005477905
• MDL: MFCD09263303
• CID: 92005
• PubChem ID: 393881
• Update Time: 2025-08-03

tert-butyl 2-[7-(2-tert-butoxy-2-oxo-ethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,7-Bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-Tetraazacyclododecane-1,7-diacetic Acid 1,7-Bis(1,1-dimethylethyl) Ester
• 1,4,7,10-Tetraazacyc
• Di-tert-butyl 2,2'-(1,4,7,10-tetraazacyclododecane-1,7-diyl)diacetate
• tert-butyl 2-[7-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetate
• (7-tert-butoxycarbonylmethyl-1,4,7,10-tetraazacyclododec-1-yl)acetic acid tert-butyl ester
• 1,7-bis-(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane
• DO2A-tert-butyl ester
• tert-butyl ester of 1,7-bis(carboxymethyl)-1,4,7,10-tetraazacyclododecane
• NSC 696842
• DO2A-t-Bu-ester(M-120)
• 1,4,7,10-Tetraazacyclododecane-1,7-bis(t-butyl acetate)
• 1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid, bis(1,1-diMethylethyl) ester
• tert-butyl 2-[7-(2-tert-butoxy-2-oxo-ethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
• OERWIIJOLSXGAQ-UHFFFAOYSA-N
• MFCD09263303
• AS-40731
• Di-tert-butyl 2,2 inverted exclamation mark -(1,4,7,10-Tetraazacyclododecane-1,7-diyl)diacetate
• 162148-48-3
• UNII-LWR5TPH9DY
• 1,7-Bis(1,1-dimethylethyl) 1,4,7,10-tetraazacyclododecane-1,7-diacetate
• tert-butyl 2-{7-[2-(tert-butoxy)-2-oxoethyl]-1,4,7,10-tetraazacyclododecan-1-yl}acetate
• AKOS024463020
• NSC-696842
• di-tert-butyl2,2'-(1,4,7,10-tetraazacyclododecane-1,7-diyl)diacetate
• CS-0328603
• DTXSID70327857
• AM84547
• NCI60_034482
• 1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid, 1,7-bis(1,1-dimethylethyl) ester
• SCHEMBL4134315
• CHEMBL1990690
• 1,7-bis(carbo-tert-butoxymethyl)-1,4,7,10-tetraazacyclododecane
• NSC696842
• A882991
• SY240150
• LWR5TPH9DY
• FT-0674920
• HY-W283556

• MDL： MFCD09263303
• Inchi： 1S/C20H40N4O4/c1-19(2,3)27-17(25)15-23-11-7-21-9-13-24(14-10-22-8-12-23)16-18(26)28-20(4,5)6/h21-22H,7-16H2,1-6H3
• InChI Key： OERWIIJOLSXGAQ-UHFFFAOYSA-N
• SMILES： O(C(CN1CCNCCN(CC(=O)OC(C)(C)C)CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 400.30500
• Monoisotopic Mass: 400.305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Color/Form: White powder
• Density: 0.998
• Melting Point: Not available
• Boiling Point: 488.6°Cat760mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.459
• Solubility: Chloroform, Dichloromethane, Diethyl Ether
• Water Partition Coefficient: Soluble in acetone, acetonitrile, ethyl Acetate, chloroforme, cyclohexane. Insoluble in water.
• PSA: 83.14000
• LogP: 1.00000
• Sensitiveness: Hygroscopic
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-butyl 2-[7-(2-tert-butoxy-2-oxo-ethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives